Cas no 1105197-67-8 (2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide)
2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
- 2-[[5-[4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
- 1105197-67-8
- 2-((5-(4-(2-(1H-indol-3-yl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
- VU0645672-1
- 2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
- F5520-0026
- AKOS024511633
-
- Inchi: 1S/C18H20N6O2S2/c19-15(25)11-27-18-22-21-17(28-18)24-7-5-23(6-8-24)16(26)9-12-10-20-14-4-2-1-3-13(12)14/h1-4,10,20H,5-9,11H2,(H2,19,25)
- InChI Key: NFCYVVMLCLTQGI-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1N1CCN(C(CC2=CNC3C=CC=CC2=3)=O)CC1)SCC(N)=O
Computed Properties
- Exact Mass: 416.10891625g/mol
- Monoisotopic Mass: 416.10891625g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 162Ų
2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5520-0026-2μmol |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-5μmol |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-10μmol |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-20μmol |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-1mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-2mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-3mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-4mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-5mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5520-0026-10mg |
2-[(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1105197-67-8 | 10mg |
$79.0 | 2023-09-10 |
2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
Compound CAS No. 1105197-67-8: 2-(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide
The compound with CAS No. 1105197-67-8, named 2-(5-{4-[2-(1H-indol-3-yl)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a thiadiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, known for its stability and versatility in drug design. Additionally, the presence of an indole moiety and a piperazine ring further enhances its pharmacokinetic and pharmacodynamic profiles.
Recent studies have highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. The sulfur atom in the thiadiazole ring contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, through various non-covalent interactions. The indole group, a bicyclic structure with aromatic properties, is known for its role in modulating receptor activity and improving bioavailability. Furthermore, the piperazine ring, a six-membered amine-containing structure, provides additional flexibility and hydrogen bonding capabilities, which are crucial for optimizing drug-target interactions.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as nucleophilic substitution, condensation reactions, and coupling reactions to construct the complex molecular architecture. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.
From a pharmacological perspective, this compound has demonstrated remarkable activity in preclinical studies. It has shown potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and neuroinflammation. Additionally, studies have indicated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.
The sulfanylacetamide group present in the molecule plays a critical role in modulating its pharmacokinetic properties. This group enhances solubility and permeability, which are essential for effective drug delivery. Moreover, computational studies using molecular docking techniques have revealed that the compound exhibits strong binding affinity to several therapeutic targets, including cyclooxygenase (COX) enzymes and protein kinase inhibitors.
In terms of application, this compound has been explored in various drug delivery systems to improve its bioavailability and efficacy. Researchers have investigated the use of nanotechnology-based delivery systems, such as liposomes and polymeric nanoparticles, to encapsulate the compound and protect it from enzymatic degradation during transit through biological systems.
Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to further enhance its therapeutic potential. Efforts are being made to modify substituents on the thiadiazole ring and the indole moiety to improve selectivity and reduce off-target effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.
In conclusion, CAS No. 1105197-67-8 represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structural features, combined with advanced synthetic techniques and promising pharmacological profiles, make it a valuable asset in drug discovery research.
1105197-67-8 (2-(5-{4-2-(1H-indol-3-yl)acetylpiperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)